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Compound of Interest

Compound Name: Amb123203

Cat. No.: B1665949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amb123203 is a potent and selective small molecule inhibitor of the NF-κB signaling pathway.

This pathway is a critical regulator of inflammatory responses, cell proliferation, and survival,

making it a key target in the research and development of therapeutics for a variety of

diseases, including cancer and inflammatory disorders. These application notes provide

detailed protocols for utilizing Amb123203 in cell culture experiments to assess its biological

activity and mechanism of action.

Mechanism of Action
Amb123203 targets the IKK (IκB kinase) complex, preventing the phosphorylation and

subsequent degradation of IκBα. This action results in the retention of NF-κB (p65/p50) in the

cytoplasm, thereby inhibiting its translocation to the nucleus and the transcription of pro-

inflammatory and pro-survival genes.
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[https://www.benchchem.com/product/b1665949#amb123203-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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